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molecular formula C5H5N3O B1679903 Pyrazinamide CAS No. 98-96-4

Pyrazinamide

Cat. No. B1679903
CAS RN: 98-96-4
M. Wt: 123.11 g/mol
InChI Key: IPEHBUMCGVEMRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06809099B2

Procedure details

Diethylaniline (0.33 μL, 2.1 μmol, 1.1 equiv) was added in one portion to a stirred solution of the amine (1.0 mg, 1.9 μmol, 1 equiv) in THF (0.2 mL) at 0° C. under an argon atmosphere and the solution was stirred for 5 min. 2-Pyrazinecarboxylic acid (0.31 mg, 2.5 μmol, 1.3 equiv), 1-[3-(dimethylamino)propyl]-3-ethylcarbodiimide hydrochloride (0.48 mg, 2.5 μmol, 1.3 equiv) and 1-hydroxybenzotriazole (0.31 mg, 2.3 μmol, 1.2 equiv) were then added separately, each in one portion, to the above solution at 0° C. The reaction mixture was warmed to 23° C. over 17 h 40 min, then was quenched with saturated aqueous ammonium chloride solution (3 mL). The mixture was diluted with ethyl acetate (10 mL) and the layers were separated. The aqueous layer was extracted with ethyl acetate (10 mL) and the combined organic layer was dried over sodium sulfate. Concentration in vacuo left a white solid, which was purified by flash column chromatography (80% ethyl acetate-hexanes) to give the pyrazine-2-carboxylic acid amide derivative (1.1 mg, 92%) as a white solid.
Name
Diethylaniline
Quantity
0.33 μL
Type
reactant
Reaction Step One
[Compound]
Name
amine
Quantity
1 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
0.2 mL
Type
solvent
Reaction Step One
Name
2-Pyrazinecarboxylic acid
Quantity
0.31 mg
Type
reactant
Reaction Step Two
Name
1-[3-(dimethylamino)propyl]-3-ethylcarbodiimide hydrochloride
Quantity
0.48 mg
Type
reactant
Reaction Step Two
Name
1-hydroxybenzotriazole
Quantity
0.31 mg
Type
reactant
Reaction Step Two
Name
pyrazine-2-carboxylic acid amide
Yield
92%

Identifiers

REACTION_CXSMILES
CC[N:3](C1C=CC=CC=1)CC.[N:12]1[CH:17]=[CH:16][N:15]=[CH:14][C:13]=1[C:18]([OH:20])=O.Cl.CN(C)CCCN=C=NCC.ON1C2C=CC=CC=2N=N1>C1COCC1>[N:12]1[CH:17]=[CH:16][N:15]=[CH:14][C:13]=1[C:18]([NH2:3])=[O:20] |f:2.3|

Inputs

Step One
Name
Diethylaniline
Quantity
0.33 μL
Type
reactant
Smiles
CCN(CC)C=1C=CC=CC1
[Compound]
Name
amine
Quantity
1 mg
Type
reactant
Smiles
Name
THF
Quantity
0.2 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
2-Pyrazinecarboxylic acid
Quantity
0.31 mg
Type
reactant
Smiles
N1=C(C=NC=C1)C(=O)O
Name
1-[3-(dimethylamino)propyl]-3-ethylcarbodiimide hydrochloride
Quantity
0.48 mg
Type
reactant
Smiles
Cl.CN(CCCN=C=NCC)C
Name
1-hydroxybenzotriazole
Quantity
0.31 mg
Type
reactant
Smiles
ON1N=NC2=C1C=CC=C2

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
23 °C
Stirring
Type
CUSTOM
Details
the solution was stirred for 5 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 0° C
CUSTOM
Type
CUSTOM
Details
was quenched with saturated aqueous ammonium chloride solution (3 mL)
ADDITION
Type
ADDITION
Details
The mixture was diluted with ethyl acetate (10 mL)
CUSTOM
Type
CUSTOM
Details
the layers were separated
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with ethyl acetate (10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic layer was dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
Concentration in vacuo
WAIT
Type
WAIT
Details
left a white solid, which
CUSTOM
Type
CUSTOM
Details
was purified by flash column chromatography (80% ethyl acetate-hexanes)

Outcomes

Product
Details
Reaction Time
 5 min
Name
pyrazine-2-carboxylic acid amide
Type
product
Smiles
N1=C(C=NC=C1)C(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 mg
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 425.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.